Cas no 921623-07-6 (4-[(But-2-en-1-yl)oxy]benzoic acid)
921623-07-6 structure
Product Name:4-[(But-2-en-1-yl)oxy]benzoic acid
CAS No:921623-07-6
MF:C11H12O3
MW:192.211183547974
CID:743758
PubChem ID:53724241
Update Time:2024-03-01
4-[(But-2-en-1-yl)oxy]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(2E)-2-buten-1-yloxy]-
- 4-but-2-enoxybenzoic acid
- 4-[(But-2-en-1-yl)oxy]benzoic acid
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- Inchi: 1S/C11H12O3/c1-2-3-8-14-10-6-4-9(5-7-10)11(12)13/h2-7H,8H2,1H3,(H,12,13)
- InChI Key: CXZNAWXMFFOKPP-UHFFFAOYSA-N
- SMILES: O(CC=CC)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 192.078644241g/mol
- Monoisotopic Mass: 192.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.8
- Topological Polar Surface Area: 46.5
4-[(But-2-en-1-yl)oxy]benzoic acid Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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